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Compound of Interest

Compound Name: N-(3,4,5-trimethoxybenzyl)aniline

Cat. No.: B3107677

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of N-(3,4,5-
trimethoxybenzyl)aniline, a compound of interest in medicinal chemistry due to the
prevalence of the 3,4,5-trimethoxyphenyl moiety in biologically active molecules. The synthesis
Is achieved via a one-pot reductive amination of 3,4,5-trimethoxybenzaldehyde with aniline,
utilizing sodium borohydride as the reducing agent. This protocol offers a straightforward and
efficient method for the preparation of this compound for further research and development.

Introduction

The 3,4,5-trimethoxyphenyl group is a key pharmacophore found in a variety of natural and
synthetic compounds exhibiting a wide range of biological activities, including anticancer and
antitubulin effects.[1][2] The synthesis of derivatives containing this moiety is therefore of
significant interest to the drug discovery community. N-(3,4,5-trimethoxybenzyl)aniline serves
as a valuable scaffold for the development of novel therapeutic agents. The protocol described
herein details a reliable method for its preparation.

Reaction Scheme

The synthesis of N-(3,4,5-trimethoxybenzyl)aniline proceeds through a reductive amination
reaction. First, 3,4,5-trimethoxybenzaldehyde reacts with aniline to form an intermediate imine
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(Schiff base). This intermediate is then reduced in situ by sodium borohydride to yield the final
secondary amine product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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